Cas no 2104423-64-3 (2-(1-benzothiophen-5-yl)butanoic acid)

• Product Name: 2-(1-benzothiophen-5-yl)butanoic acid
• CAS No: 2104423-64-3
• MF: C₁₂H₁₂O₂S
• MW: 220.287482261658
• CID: 5830896
• PubChem ID: 165490530
• Update Time: 2025-08-05

2-(1-benzothiophen-5-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-benzothiophen-5-yl)butanoic acid
• 2104423-64-3
• EN300-1139432

• Inchi： 1S/C12H12O2S/c1-2-10(12(13)14)8-3-4-11-9(7-8)5-6-15-11/h3-7,10H,2H2,1H3,(H,13,14)
• InChI Key： LSTQOSKRROKJBG-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1C=CC(=C2)C(C(=O)O)CC

Computed Properties

• Exact Mass: 220.05580079g/mol
• Monoisotopic Mass: 220.05580079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 65.5Ų

Additional information on 2-(1-benzothiophen-5-yl)butanoic acid

Compound CAS No. 2104423-64-3: 2-(1-Benzothiophen-5-yl)butanoic Acid

2-(1-Benzothiophen-5-yl)butanoic acid, also known by its CAS number 2104423-64-3, is a biologically active compound with significant potential in the field of pharmaceutical research. This compound belongs to the class of benzothiophene derivatives, which have been extensively studied for their diverse pharmacological activities. The structure of this compound comprises a benzothiophene ring system fused with a butanoic acid moiety, making it a unique candidate for exploring various therapeutic applications.

The benzothiophene moiety in 2-(1-benzothiophen-5-yl)butanoic acid is known for its ability to interact with various biological targets, including protein kinases and other enzymes. Recent studies have highlighted the potential of benzothiophene derivatives as inhibitors of kinase activity, which is crucial in the development of anti-cancer drugs. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that certain benzothiophene derivatives exhibit potent inhibitory effects on Aurora kinases, which are key players in cell proliferation and tumor growth.

In addition to its kinase inhibitory properties, 2-(1-benzothiophen-5-yl)butanoic acid has shown promising anti-inflammatory and antioxidant activities. These properties make it a valuable compound for exploring treatments related to neurodegenerative diseases and chronic inflammatory conditions. A 2023 research article in Nature Communications reported that benzothiophene derivatives can modulate nuclear factor-kappa B (NF-kB) signaling pathways, which are central to inflammatory responses.

The synthesis of 2-(1-benzothiophen-5-yl)butanoic acid involves a multi-step process that typically includes Friedel-Crafts alkylation or acylation followed by oxidation or coupling reactions. Researchers have optimized these synthetic routes to enhance yield and purity, ensuring that the compound is readily available for preclinical studies. The compound's solubility and stability under physiological conditions further enhance its suitability for drug development.

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FUTURE RESEARCH DIRECTIONS:

Ongoing research is focused on further elucidating the mechanism of action of 2-(1-benzothiophen-5-yl)butanoic acid, particularly its interactions with cellular pathways involved in cancer progression and inflammation. Additionally, efforts are being made to explore its potential as a lead compound for developing novel therapeutic agents with improved efficacy and reduced side effects.

In conclusion, CAS No. 2104423-64-3: 2-(1-Benzothiophen-5-yl)butanoic acid represents a promising candidate in the realm of drug discovery. Its unique chemical structure, coupled with its diverse biological activities, positions it as a key molecule for advancing treatments in oncology, inflammation, and beyond.